Cas no 61290-89-9 (Thiourea, N-(1-phenylethyl)-N'-2-propenyl-)

Thiourea, N-(1-phenylethyl)-N'-2-propenyl- structure
61290-89-9 structure
Product Name:Thiourea, N-(1-phenylethyl)-N'-2-propenyl-
CAS No:61290-89-9
MF:C12H16N2S
MW:220.333841323853
CID:485653
PubChem ID:5142806
Update Time:2025-04-19

Thiourea, N-(1-phenylethyl)-N'-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-(1-phenylethyl)-N'-2-propenyl-
    • 1-(1-phenylethyl)-3-prop-2-enylthiourea
    • NCGC00341934-01
    • 1-(1-phenylethyl)-3-prop-2-en-1-ylthiourea
    • STK368785
    • AKOS022063645
    • AB01334830-02
    • DTXSID70408731
    • 61290-89-9
    • AKOS003267101
    • Inchi: 1S/C12H16N2S/c1-3-9-13-12(15)14-10(2)11-7-5-4-6-8-11/h3-8,10H,1,9H2,2H3,(H2,13,14,15)
    • InChI Key: ZIBGEZHZKJJINO-UHFFFAOYSA-N
    • SMILES: S=C(NCC=C)NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 220.10358
  • Monoisotopic Mass: 220.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
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